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Compound of Interest

Compound Name: SARS-CoV-2 3CLpro-IN-16

Cat. No.: B430491

For Immediate Use by Laboratory Personnel

This document provides crucial safety and logistical information for the proper handling and
disposal of the research chemical SARS-CoV-2 3CLpro-IN-16. As a covalent inhibitor of the
SARS-CoV-2 3CL protease, this compound is bioactive and requires careful management to
ensure personnel safety and environmental protection.[1] The following procedures are based
on best practices for handling similar novel chemical entities in a research setting.

Disclaimer: A specific Safety Data Sheet (SDS) for SARS-CoV-2 3CLpro-IN-16 may not be
publicly available. Therefore, this guidance is predicated on general safety protocols for
hazardous chemical waste. Researchers must always consult and adhere to their institution's
Environmental Health and Safety (EHS) department guidelines.

. Hazard Assessment and Personal Protective
Equipment (PPE)

While specific toxicity data for SARS-CoV-2 3CLpro-IN-16 is limited, it should be treated as a
potentially hazardous substance. Potential risks include skin and eye irritation, respiratory tract
irritation if inhaled, and unknown long-term health effects.

Mandatory Personal Protective Equipment (PPE):

e Gloves: Chemical-resistant gloves (e.qg., nitrile) are required.
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Eye Protection: Safety goggles are mandatory to protect against splashes.
Lab Coat: A standard laboratory coat must be worn to protect from contamination.

Respiratory Protection: When handling the solid compound or preparing solutions, work
should be conducted in a certified chemical fume hood to prevent inhalation of dust or
aerosols.

Il. Spill and Exposure Procedures

In Case of a Spill:

Alert personnel in the immediate area.

Evacuate the area if the spill is large or if there is a risk of airborne dust.
Don appropriate PPE before cleaning the spill.

Contain the spill using absorbent pads or other suitable materials.

Clean the area with a decontaminating solution appropriate for chemical spills, as
recommended by your institution's EHS.

Collect all contaminated materials in a designated hazardous waste container.

In Case of Personal Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open.

Inhalation: Move to fresh air immediately.

Ingestion: Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention after any exposure.
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lll. Proper Disposal Procedures
The guiding principle for the disposal of SARS-CoV-2 3CLpro-IN-16 is to treat it as hazardous
chemical waste.

Step-by-Step Disposal Plan:

e Segregation: Do not mix waste containing SARS-CoV-2 3CLpro-IN-16 with general
laboratory trash. This waste must be segregated into designated hazardous waste streams.

o Waste Containment:

o Solid Waste: This includes unused or expired compounds, contaminated weigh boats,
pipette tips, gloves, and other disposable materials. Collect all solid waste in a dedicated,
leak-proof container with a secure lid.

o Liquid Waste: Solutions containing SARS-CoV-2 3CLpro-IN-16 should be collected in a
compatible, non-reactive, and sealable container. Ensure the container material is
appropriate for the solvents used (e.g., avoid metal containers for corrosive solutions). The
container must be kept closed when not in use.

e Labeling: All waste containers must be clearly and accurately labeled with a hazardous
waste tag as soon as the first piece of waste is added. The label must include:

o The full chemical name: "SARS-CoV-2 3CLpro-IN-16" (avoid abbreviations).
o Alist of all other components in the waste mixture (e.g., solvents, buffers).

o Appropriate hazard warnings (e.g., "Caution: Research Chemical, Handle with Care,"
"Toxic").

o Storage: Store the labeled hazardous waste container in a designated satellite accumulation
area within the laboratory. This area should be secure and away from incompatible materials.

» Disposal Request: Once the waste container is full or ready for disposal, follow your
institution's established procedure for requesting a hazardous waste pickup from the EHS
department.
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Chemical Deactivation: Do not attempt to neutralize or deactivate SARS-CoV-2 3CLpro-IN-16
waste without a validated protocol and the explicit approval of your institution's EHS
department.

IV. Quantitative Data Summary

For reference, the following table summarizes key chemical properties of SARS-CoV-2
3CLpro-IN-16.

Property Value

Molecular Weight 294.37 g/mol [1]

Target SARS-CoV-2 3CLpro[1]
ICso0 2.124 pM[1]

V. Experimental Workflow and Logical Relationships

Below is a diagram illustrating the decision-making process for the proper disposal of SARS-
CoV-2 3CLpro-IN-16.
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Caption: Disposal workflow for a research chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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